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Compound of Interest

Compound Name: 3-Bromo-L-tyrosine

Cat. No.: B032463

An In-depth Technical Guide to 3-Bromo-L-
tyrosine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 3-Bromo-L-tyrosine, a halogenated
derivative of the amino acid L-tyrosine. It is intended to serve as a technical resource, detailing
its chemical properties, synthesis, and significant applications in biomedical research and
pharmaceutical development. The information is presented to facilitate its use in experimental
design and to provide a foundational understanding of its biological relevance.

Core Properties of 3-Bromo-L-tyrosine

3-Bromo-L-tyrosine is distinguished by the substitution of a bromine atom at the third position
of the aromatic ring of L-tyrosine. This modification imparts unique chemical characteristics that
are leveraged in its various applications.

Physicochemical and Analytical Data

The fundamental properties of 3-Bromo-L-tyrosine are summarized below. These values are
essential for its proper handling, storage, and analytical detection.
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Property Value

CAS Number 38739-13-8

Molecular Formula CoH10BrNOs3

Molecular Weight 260.08 g/mol

Appearance Off-white to light yellow solid
Melting Point 247-248 °C

Density 1.7 +0.1 g/cm3

Storage Conditions 0-8 °C

Solubilit Soluble in water (requires sonication), DMSO
olubili
Y (requires warming and pH adjustment)

Analytical Quantification Data

The quantification of 3-Bromo-L-tyrosine in biological matrices is critical for its study as a
biomarker. The following table presents key parameters from a validated Liquid
Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for its detection in human
plasma.[1][2][3][4]

Parameter Value Matrix
Limit of Detection (LOD) 0.026 ng/mL Plasma
Limit of Quantification (LOQ) 0.096 ng/mL - 10 ng/mL Plasma
Linearity Range 10 to 300 ng/mL (R2 = 0.9998) Plasma
Method Variability (RSD) 0.98-4.6% Plasma

Synthesis and Experimental Protocols

The synthesis of 3-Bromo-L-tyrosine is crucial for obtaining the compound for research
purposes. Additionally, detailed protocols for its analysis and use in biological assays are
provided.
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Synthesis of 3-Bromo-L-tyrosine

Method 1: Bromination with N-Bromosuccinimide (NBS)

This method involves the direct bromination of L-tyrosine using N-bromosuccinimide as the

bromine source.

e Materials: L-tyrosine, N-bromosuccinimide (NBS), anhydrous Tetrahydrofuran (THF), silica
gel for column chromatography.

e Procedure:
o Dissolve L-tyrosine (1.0 g) in anhydrous THF (15 mL).
o Add N-bromosuccinimide (1.5 g, 8.3 mmol) to the solution.
o Stir the reaction mixture at room temperature overnight.
o Monitor the reaction for completion.
o Concentrate the resulting solution under reduced pressure.

o Purify the crude product by silica gel flash column chromatography to yield 3-Bromo-L-

tyrosine.
Method 2: Bromination with DMSO in HBr/AcOH
This approach provides a high-yield synthesis suitable for gram-scale production.[5]

o Materials: L-tyrosine, Dimethyl sulfoxide (DMSO), Hydrobromic acid (HBr), Acetic acid
(AcOH).

e Procedure:

o

React L-tyrosine with 1.2 equivalents of DMSO in a mixture of HBr and AcOH.

Maintain the reaction under controlled temperature conditions.

[¢]

[¢]

The reaction results in a good yield of 3-Bromo-L-tyrosine.
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Experimental Protocol: Quantification in Biological
Samples

The following protocol outlines a method for the quantification of 3-Bromo-L-tyrosine in
human plasma using LC-MS/MS, relevant to its application as a biomarker.[1][2][3][4]

e Sample Preparation:
o Collect blood samples in appropriate anticoagulant tubes.
o Centrifuge to separate plasma.
o Perform protein precipitation to remove larger molecules.
o Use internal standards for accurate quantification.
e LC-MS/MS Analysis:
o Employ a suitable C18 reverse-phase column for chromatographic separation.

o Use a gradient elution with appropriate mobile phases (e.g., water and acetonitrile with
formic acid).

o Set the mass spectrometer to operate in multiple reaction monitoring (MRM) mode for
selective and sensitive detection of the parent and daughter ions of 3-Bromo-L-tyrosine.

o Construct a calibration curve using standards of known concentrations to quantify the
analyte in the samples.

Experimental Workflow for 3-Bromo-L-tyrosine Quantification

Sample Preparation LC-MS/MS Analysis Data Processin 9
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Caption: Workflow for quantifying 3-Bromo-L-tyrosine in plasma.

Biological Significance and Applications

3-Bromo-L-tyrosine is a versatile molecule with applications spanning neuroscience,
diagnostics, and drug discovery.

Role in Signaling Pathways

As an analog of L-tyrosine, 3-Bromo-L-tyrosine has the potential to interact with the
catecholamine biosynthesis pathway. L-tyrosine is the natural precursor for the synthesis of
dopamine and norepinephrine, key neurotransmitters. The introduction of 3-Bromo-L-tyrosine
could influence this pathway, potentially by competing with L-tyrosine for the active site of
tyrosine hydroxylase, the rate-limiting enzyme.
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Caption: Potential interaction of 3-Bromo-L-tyrosine with catecholamine synthesis.
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Biomarker of Oxidative Stress

A significant application of 3-Bromo-L-tyrosine is its use as a biomarker for eosinophil-
mediated oxidative stress and inflammation. In inflammatory conditions such as asthma and
eosinophilic esophagitis, activated eosinophils release eosinophil peroxidase (EPO). This
enzyme utilizes bromide ions to generate reactive brominating species, which then react with
tyrosine residues in proteins to form 3-Bromo-L-tyrosine. Its detection in biological fluids can,
therefore, indicate the presence and extent of eosinophil-dependent tissue injury.[6]

Formation of 3-Bromo-L-tyrosine as a Biomarker
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Caption: Enzymatic pathway for 3-Bromo-L-tyrosine formation in inflammation.

Applications in Drug Development and Research
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Neuroscience Research: It serves as a tool to study neurotransmitter systems and the role of
tyrosine derivatives in dopamine synthesis.

Drug Discovery: 3-Bromo-L-tyrosine is used as a precursor for the synthesis of novel
compounds and in structure-activity relationship studies for developing therapeutics for
neurological disorders.

Biochemical Assays: It is employed in assays to investigate enzyme activity related to
tyrosine metabolism.

PET Imaging: Radiolabeled analogs of 3-Bromo-L-tyrosine are being explored for the
imaging of malignant tumors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. An LC-MS/MS method for the quantification of 3-bromotyrosine in plasma from patients
diagnosed with eosinophilic esophagitis - Analytical Methods (RSC Publishing) [pubs.rsc.org]

2. mdpi.com [mdpi.com]

3. Simultaneous LC-MS/MS-Based Quantification of Free 3-Nitro-I-tyrosine, 3-Chloro-I-
tyrosine, and 3-Bromo-I-tyrosine in Plasma of Colorectal Cancer Patients during Early
Postoperative Period - PubMed [pubmed.ncbi.nlm.nih.gov]

4. researchgate.net [researchgate.net]

5. Preparation of 3-bromo-L-tyrosine and 3,5-dibromo-L-tyrosine - PubMed
[pubmed.ncbi.nim.nih.gov]

6. pubs.acs.org [pubs.acs.org]

To cite this document: BenchChem. [CAS number and molecular weight of 3-Bromo-L-
tyrosine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b032463#cas-number-and-molecular-weight-of-3-
bromo-I-tyrosine]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b032463?utm_src=pdf-body
https://www.benchchem.com/product/b032463?utm_src=pdf-body
https://www.benchchem.com/product/b032463?utm_src=pdf-custom-synthesis
https://pubs.rsc.org/en/content/articlelanding/2024/ay/d4ay00697f
https://pubs.rsc.org/en/content/articlelanding/2024/ay/d4ay00697f
https://www.mdpi.com/1420-3049/25/21/5158
https://pubmed.ncbi.nlm.nih.gov/33167555/
https://pubmed.ncbi.nlm.nih.gov/33167555/
https://pubmed.ncbi.nlm.nih.gov/33167555/
https://www.researchgate.net/publication/346085113_Simultaneous_LC-MSMS-Based_Quantification_of_Free_3-Nitro-l-tyrosine_3-Chloro-l-tyrosine_and_3-Bromo-l-tyrosine_in_Plasma_of_Colorectal_Cancer_Patients_during_Early_Postoperative_Period
https://pubmed.ncbi.nlm.nih.gov/22836678/
https://pubmed.ncbi.nlm.nih.gov/22836678/
https://pubs.acs.org/doi/abs/10.1021/bi982401l
https://www.benchchem.com/product/b032463#cas-number-and-molecular-weight-of-3-bromo-l-tyrosine
https://www.benchchem.com/product/b032463#cas-number-and-molecular-weight-of-3-bromo-l-tyrosine
https://www.benchchem.com/product/b032463#cas-number-and-molecular-weight-of-3-bromo-l-tyrosine
https://www.benchchem.com/product/b032463#cas-number-and-molecular-weight-of-3-bromo-l-tyrosine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032463?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b032463?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032463?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

